Cas no 10437-95-3 (1H-Indene-1,3(2H)-dione,2-(1,3-dioxo-3-phenylpropyl)-)

1H-Indene-1,3(2H)-dione,2-(1,3-dioxo-3-phenylpropyl)- structure
10437-95-3 structure
Product Name:1H-Indene-1,3(2H)-dione,2-(1,3-dioxo-3-phenylpropyl)-
CAS No:10437-95-3
MF:C18H12O4
MW:292.285485267639
CID:231333
PubChem ID:260506
Update Time:2025-04-19

1H-Indene-1,3(2H)-dione,2-(1,3-dioxo-3-phenylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indene-1,3(2H)-dione,2-(1,3-dioxo-3-phenylpropyl)-
    • 2-(3-oxo-3-phenylpropanoyl)indene-1,3-dione
    • 2-(3-oxo-3-phenylpropanoyl)-1h-indene-1,3(2h)-dione
    • 2-(3-oxo-3-phenylpropionyl)indane-1,3-dione
    • 2-(3-Phenyl-1,3-diketopropanyl)-1,3-indandion
    • AC1L63AK
    • AC1Q5F1C
    • AR-1C7421
    • CTK4A3000
    • NCIOpen2_005504
    • NSC91852
    • SureCN4357878
    • NSC-91852
    • DTXSID90293742
    • SCHEMBL4357878
    • CHEMBL3939016
    • 10437-95-3
    • Inchi: 1S/C18H12O4/c19-14(11-6-2-1-3-7-11)10-15(20)16-17(21)12-8-4-5-9-13(12)18(16)22/h1-9,16H,10H2
    • InChI Key: HUBPJGKAHBSLKO-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C1C(CC(C1C=CC=CC=1)=O)=O)=O

Computed Properties

  • Exact Mass: 292.07356
  • Monoisotopic Mass: 292.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • Density: 1.336
  • Boiling Point: 510.5°Cat760mmHg
  • Flash Point: 223.4°C
  • Refractive Index: 1.626
  • PSA: 68.28
  • LogP: 2.52390
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